![molecular formula C12H8N2OS2 B256474 (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one](/img/structure/B256474.png)
(5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one
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Overview
Description
(5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one, also known as compound 1, is a thiazolidinone derivative with potential anti-cancer properties. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 is not fully understood. However, it has been suggested that this compound 1 inhibits the activity of the enzyme thioredoxin reductase, which plays a role in cell growth and survival. Inhibition of thioredoxin reductase may lead to cell death and inhibition of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound 1 has various biochemical and physiological effects. In vitro studies have shown that this compound 1 induces apoptosis, or programmed cell death, in cancer cells. In vivo studies have also shown that this compound 1 inhibits angiogenesis, the formation of new blood vessels, which is essential for tumor growth. These effects suggest that this compound 1 has potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
The advantages of using (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 in lab experiments include its high purity and yield, as well as its potential anti-cancer properties. However, the limitations of using this compound 1 include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1. These include:
1. Further studies on the mechanism of action of this compound 1 to better understand its anti-cancer properties.
2. Development of more efficient synthesis methods for this compound 1 to increase yield and purity.
3. Studies on the potential use of this compound 1 in combination with other anti-cancer agents to enhance its efficacy.
4. Studies on the potential use of this compound 1 in other diseases, such as inflammatory diseases and neurodegenerative diseases.
5. Studies on the potential use of this compound 1 as a diagnostic tool for cancer.
Conclusion:
In conclusion, this compound 1 is a thiazolidinone derivative with potential anti-cancer properties. It has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. Further studies on this compound 1 are needed to fully understand its potential as an anti-cancer agent and its potential use in other diseases.
Synthesis Methods
Compound 1 has been synthesized through various methods, including the reaction of 3-formylindole with thiourea and chloroacetic acid, and the reaction of 3-formylindole with thiosemicarbazide and maleic anhydride. These methods have yielded (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 with high purity and yield, making it suitable for further studies.
Scientific Research Applications
Compound 1 has been studied for its potential anti-cancer properties. In vitro studies have shown that (5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one 1 inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In vivo studies have also shown that this compound 1 inhibits tumor growth in mice. These studies suggest that this compound 1 has potential as an anti-cancer agent.
properties
Molecular Formula |
C12H8N2OS2 |
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Molecular Weight |
260.3 g/mol |
IUPAC Name |
(5Z)-5-(1H-indol-3-ylmethylidene)-4-sulfanylidene-1,3-thiazolidin-2-one |
InChI |
InChI=1S/C12H8N2OS2/c15-12-14-11(16)10(17-12)5-7-6-13-9-4-2-1-3-8(7)9/h1-6,13H,(H,14,15,16)/b10-5- |
InChI Key |
GFTLOWMWDPYUTF-YHYXMXQVSA-N |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)/C=C\3/C(=S)NC(=O)S3 |
SMILES |
C1=CC=C2C(=C1)C(=CN2)C=C3C(=S)NC(=O)S3 |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)C=C3C(=S)NC(=O)S3 |
Origin of Product |
United States |
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